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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium thiosulfate (BaS₂O₃) is an inorganic compound notable for its limited solubility and

specific chemical reactivity.[1] It primarily exists in its anhydrous form and as a monohydrate

(BaS₂O₃·H₂O).[2][3] This technical guide provides an in-depth overview of barium thiosulfate,

focusing on its chemical and physical properties, synthesis, reactivity, and applications relevant

to scientific research.

Chemical and Physical Properties
Barium thiosulfate is a white, crystalline powder.[2][3] It is considered a toxic compound, and

appropriate safety precautions should be taken during handling.[4][5]

Quantitative Data
The key quantitative properties of anhydrous barium thiosulfate and its monohydrate are

summarized in the tables below.

Table 1: General Properties of Barium Thiosulfate
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Property Value Reference

Molecular Formula BaS₂O₃ [6][7]

Molecular Weight 249.46 g/mol [6][7]

Appearance White crystalline powder [2][3]

CAS Number 35112-53-9 [6][7]

Table 2: Properties of Barium Thiosulfate Monohydrate

Property Value Reference

Molecular Formula BaS₂O₃·H₂O [2]

Molecular Weight 267.47 g/mol [8]

CAS Number 7787-40-8

Density 3.45 g/cm³ [3]

Decomposition Temperature Decomposes at 220 °C [3]

Table 3: Solubility of Barium Thiosulfate Monohydrate in Water

Temperature (°C) Solubility ( g/100 mL) Reference

15 0.25 [2][3]

20 0.21 [1]

Barium thiosulfate is practically insoluble in ethanol, ether, acetone, carbon tetrachloride, and

carbon disulfide.[9]

Synthesis of Barium Thiosulfate Monohydrate
The most common laboratory synthesis of barium thiosulfate monohydrate is through a

precipitation reaction involving a soluble barium salt and a soluble thiosulfate salt.[10]
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Experimental Protocol: Synthesis via Precipitation
This protocol describes the synthesis of barium thiosulfate monohydrate from barium chloride

dihydrate and sodium thiosulfate pentahydrate.

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Distilled water

95% Ethanol

Beakers

Magnetic stirrer and stir bar

Suction filtration apparatus (Büchner funnel, filter flask, vacuum source)

Filter paper

Procedure:

Preparation of Reactant Solutions:

Dissolve 35 g of barium chloride dihydrate in 100 mL of distilled water in a beaker with

stirring.

In a separate beaker, dissolve 35.5 g of sodium thiosulfate pentahydrate in a minimal

amount of distilled water.

Precipitation:

Slowly add the sodium thiosulfate solution to the barium chloride solution while

continuously stirring.

A white precipitate of barium thiosulfate monohydrate will form immediately.
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Continue stirring the mixture for a short period to ensure complete reaction.

Isolation and Purification:

Collect the precipitate by suction filtration using a Büchner funnel and filter paper.

Wash the precipitate with three 20 mL portions of ice-cold distilled water to remove soluble

impurities such as sodium chloride.

Follow with a wash using a similar quantity of 95% ethanol to aid in drying.

Drying:

Dry the purified barium thiosulfate monohydrate in air. The typical yield is around 95%.

Safety Precautions:

Barium compounds are toxic if ingested or inhaled.[4][5] Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Handle barium chloride and the resulting barium thiosulfate in a well-ventilated area or a

fume hood to avoid inhalation of dust.[4]

Dispose of all waste containing barium in accordance with local regulations for hazardous

waste.[5]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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